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Compound of Interest

Compound Name: (S)-3-Hydroxymyristic acid

Cat. No.: B014223 Get Quote

Essential Safety and Handling Guide for (S)-3-
Hydroxymyristic Acid
(S)-3-Hydroxymyristic acid is a valuable component in research, particularly in the study of

bacterial lipids.[1] Proper handling and safety precautions are paramount to ensure the well-

being of laboratory personnel and to maintain experimental integrity. This guide provides

essential information on personal protective equipment (PPE), handling procedures, and

disposal protocols for (S)-3-Hydroxymyristic acid.

Hazard Identification and Personal Protective
Equipment
While some safety data sheets for similar compounds indicate no hazardous classification,

others suggest that related substances may cause serious eye damage or irritation.[2][3][4][5]

Therefore, a cautious approach to handling is recommended. The following table summarizes

the recommended personal protective equipment.
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Protection Type Recommended Equipment Purpose

Eye and Face Protection

Chemical safety goggles with

side shields or a face shield.[2]

[4][6]

To protect eyes from dust

particles and potential

splashes.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and a lab coat.[2]

[5][7]

To prevent skin contact with

the powdered substance.

Respiratory Protection
NIOSH/MSHA approved

respirator.[2][5][6][7]

To be used in areas with

inadequate ventilation or when

dust may be generated.

Operational Plan: Handling and Experimental
Protocols
Adherence to standard laboratory practices is crucial when working with (S)-3-
Hydroxymyristic acid.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust particles.[2][7]

Handling Procedures:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[2]

Personal Hygiene: Wash hands thoroughly with soap and water before and after handling

the compound.[2][7] Avoid eating, drinking, or smoking in the laboratory.[7]

Dispensing: Handle (S)-3-Hydroxymyristic acid, which is a solid, with care to avoid

generating dust.[2][6][7]

Contact Avoidance: Avoid direct contact with skin and eyes, and do not inhale the dust.[2][4]

[7]
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Storage: Keep the container tightly closed when not in use and store in a dry, cool, and well-

ventilated place.[2][4] For long-term storage, -20°C is recommended.[8]

Disposal Plan
Proper disposal of (S)-3-Hydroxymyristic acid and its containers is essential to prevent

environmental contamination.

Waste Disposal: Dispose of the chemical waste at an approved waste disposal facility.[4]

Regulatory Compliance: All disposal practices must comply with local, regional, and national

hazardous waste regulations.[2]

Environmental Protection: Do not allow the product to enter drains or waterways.[2][5]

Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of (S)-3-Hydroxymyristic
acid from receipt to disposal.
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Caption: Workflow for the safe handling of (S)-3-Hydroxymyristic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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